3-(4-(1-ethyl-3-(4-nitrophenyl)-1H-pyrazol-4-yl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)benzaldehyde
Catalog No.
S9098966
CAS No.
M.F
C31H23N5O5S
M. Wt
577.6 g/mol
Availability
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Product Name
3-(4-(1-ethyl-3-(4-nitrophenyl)-1H-pyrazol-4-yl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)benzaldehyde
IUPAC Name
3-[1-(benzenesulfonyl)-4-[1-ethyl-3-(4-nitrophenyl)pyrazol-4-yl]pyrrolo[2,3-b]pyridin-2-yl]benzaldehyde
Molecular Formula
C31H23N5O5S
Molecular Weight
577.6 g/mol
InChI
InChI=1S/C31H23N5O5S/c1-2-34-19-28(30(33-34)22-11-13-24(14-12-22)36(38)39)26-15-16-32-31-27(26)18-29(23-8-6-7-21(17-23)20-37)35(31)42(40,41)25-9-4-3-5-10-25/h3-20H,2H2,1H3
InChI Key
LOYUSNXFYAAKOV-UHFFFAOYSA-N
Canonical SMILES
CCN1C=C(C(=N1)C2=CC=C(C=C2)[N+](=O)[O-])C3=C4C=C(N(C4=NC=C3)S(=O)(=O)C5=CC=CC=C5)C6=CC=CC(=C6)C=O
XLogP3
5.3
Hydrogen Bond Acceptor Count
7
Exact Mass
577.14199002 g/mol
Monoisotopic Mass
577.14199002 g/mol
Heavy Atom Count
42
Dates
Modify: 2023-11-21
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